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Compound of Interest

4-(2,2-Difluoropropoxy)-2-
Compound Name:
methylaniline

Cat. No.: B1415884

Technical Guide: 4-Fluoro-2-methylaniline

Disclaimer: Information regarding the specific chemical "4-(2,2-Difluoropropoxy)-2-
methylaniline,” including its CAS number, could not be located in publicly available scientific
databases. This technical guide will therefore focus on the closely related and well-documented
compound, 4-Fluoro-2-methylaniline (CAS: 452-71-1), which shares a similar core structure
and is a key intermediate in various fields of chemical research and development.

This guide is intended for researchers, scientists, and professionals in drug development,
providing a comprehensive overview of 4-Fluoro-2-methylaniline, including its properties,
synthesis, and applications.

Core Data Summary

The following table summarizes the key quantitative data for 4-Fluoro-2-methylaniline.
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Property Value Reference
CAS Number 452-71-1 [11[2][3]141[5]116]
Molecular Formula C7HsFN [1112][3][5]
Molecular Weight 125.14 g/mol [11[31[5]
Melting Point 14 °C [2]

Boiling Point 90-92 °C at 16 mmHg [3][4][6]
Density 1.126 g/mL at 25 °C [41[6]
Refractive Index (n20/D) 1.537 [41[6]

Flash Point 88 °C (closed cup) [6]

Experimental Protocols

A common and efficient method for the synthesis of 4-Fluoro-2-methylaniline is through the

reduction of 5-Fluoro-2-nitrotoluene.

General Procedure for the Synthesis of 4-Fluoro-2-methylaniline from 5-Fluoro-2-nitrotoluene:

[LI[3][4]

Materials:

e 5-Fluoro-2-nitrotoluene

e 10% Palladium on carbon (Pd/C)

¢ Methanol (MeOH)

e Hydrogen (Hz) gas

e Dichloromethane (DCM)

 Silica gel for column chromatography

o Petroleum ether (P.E.)
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Ethyl acetate (EtOAC)

Instrumentation:

Reaction flask

Stirrer

Hydrogenation apparatus (e.g., H-Cube or balloon hydrogenation)
Filtration apparatus

Rotary evaporator

Column chromatography setup

Protocol:

To a solution of 5-fluoro-2-nitrotoluene (2.00 mmol) in methanol (10 mL), add 10% palladium
on carbon (21 mg, 0.020 mmaol).

Stir the reaction mixture at room temperature and bubble hydrogen (Hz) gas through the
mixture for 2 hours.

Upon completion of the reaction (monitored by TLC or other appropriate methods), remove
the solid catalyst by filtration.

Wash the solid catalyst with dichloromethane (25 mL).

Combine the filtrate and the DCM wash solution and concentrate the combined organic
phases under reduced pressure using a rotary evaporator.

Purify the resulting residue by flash column chromatography on silica gel, using a gradient
elution from petroleum ether to a 4:1 mixture of petroleum ether and ethyl acetate.

This procedure affords 4-fluoro-2-methylaniline as a pink oil.

Applications and Biological Significance
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4-Fluoro-2-methylaniline is a versatile fluorinated intermediate with significant applications in
the pharmaceutical and agrochemical industries.[7][8][9][10] Its unique structure, featuring both
a fluorine atom and a methyl group on the aniline backbone, makes it a valuable building block
for the synthesis of complex molecules.[7][10]

In the pharmaceutical sector, it serves as a crucial intermediate in the synthesis of Active
Pharmaceutical Ingredients (APIs).[7][10] For instance, it has been used in the synthesis of 4-
fluoro-N-[(E)-{7-methoxy-2-[4-(methylsulfanyl)phenyl]-1-benzofuran-5-yl}methylidene]-2-
methylaniline, a compound with potential biological activity.[3][6][11]

In the agrochemical industry, 4-Fluoro-2-methylaniline is utilized in the creation of advanced
herbicides and pesticides.[7][8][10] The presence of the fluorine atom can enhance the
biological activity and metabolic stability of the final products.

Mandatory Visualizations

The following diagrams illustrate the synthesis workflow and a potential application of 4-Fluoro-
2-methylaniline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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